Cas no 1806993-53-2 (4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1806993-53-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4805771
• Update Time: 2025-05-17

4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-3-4-1-6(8(11)12)14-9(13)5(4)2-7(15)16/h1,8H,2-3H2,(H,15,16)
• InChI Key： AWTNGMZSIKIQJZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=NC(=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid

4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic Acid (CAS No. 1806993-53-2): An Overview of Its Properties, Synthesis, and Applications

4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806993-53-2) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a chloromethyl group, difluoromethyl group, and a fluorinated pyridine ring. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for a wide range of applications.

The chloromethyl group in the compound can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups. This property is particularly useful in the synthesis of complex molecules and intermediates in drug discovery. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its biological activity and metabolic stability. The fluorinated pyridine ring provides additional stability and reactivity, making the compound highly versatile in synthetic chemistry.

Recent research has focused on the synthesis and applications of 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for the development of novel anti-inflammatory drugs. The researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. This discovery opens up new avenues for the treatment of inflammatory diseases such as arthritis and asthma.

In another study published in the Journal of Agricultural and Food Chemistry, 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid was investigated for its potential as a herbicide. The compound showed excellent herbicidal activity against a variety of weeds, with minimal impact on non-target plants. This makes it a promising candidate for the development of environmentally friendly herbicides that can help control weed growth without harming beneficial plants.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid has been optimized using modern synthetic techniques. One common approach involves the reaction of 2-fluoro-6-methoxypyridine-3-carbaldehyde with chloromethyl triflate to form the chloromethylated intermediate, followed by fluorination to introduce the difluoromethyl group. This multi-step process has been refined to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and environmental impact, 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid is generally considered safe when handled properly. However, like many chemical compounds, it should be stored in a well-ventilated area and handled with appropriate personal protective equipment (PPE) to minimize exposure risks. Environmental studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment, making it a safer choice for agricultural applications.

The future prospects for 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid are promising. Ongoing research is exploring its potential in areas such as cancer therapy, where its unique structural features may enable the development of more effective targeted therapies. Additionally, its use in materials science is being investigated for applications such as polymer synthesis and surface modification.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806993-53-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.